![molecular formula C20H29NO7 B4074783 ethyl 4-[3-(1-azepanyl)propoxy]benzoate oxalate](/img/structure/B4074783.png)
ethyl 4-[3-(1-azepanyl)propoxy]benzoate oxalate
Overview
Description
Ethyl 4-[3-(1-azepanyl)propoxy]benzoate oxalate, also known as AZB-1, is a chemical compound that has gained attention in recent years due to its potential use in scientific research. This compound has been found to have various biochemical and physiological effects, making it an interesting topic for further investigation.
Mechanism of Action
The exact mechanism of action of ethyl 4-[3-(1-azepanyl)propoxy]benzoate oxalate is not fully understood, but it is believed to act as a modulator of certain neurotransmitters in the brain. It has been shown to have an affinity for the dopamine D2 receptor, which could be related to its effects on behavior.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to decrease locomotor activity in mice, suggesting a potential sedative effect. It has also been found to decrease the release of dopamine in the brain, which could be related to its effects on behavior.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl 4-[3-(1-azepanyl)propoxy]benzoate oxalate in lab experiments is its specificity for certain receptors in the brain, which could make it useful for studying the mechanisms of certain neurological disorders. However, one limitation is that its effects on behavior are not fully understood, which could make it difficult to interpret experimental results.
Future Directions
There are several potential future directions for research on ethyl 4-[3-(1-azepanyl)propoxy]benzoate oxalate. One area of interest is its potential use in the treatment of neurological disorders, such as Parkinson's disease. Another area of interest is its effects on behavior, which could be further investigated to better understand its mechanism of action. Additionally, further research could be done to optimize the synthesis method for this compound, making it more accessible for use in scientific research.
Scientific Research Applications
Ethyl 4-[3-(1-azepanyl)propoxy]benzoate oxalate has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for certain receptors in the brain, which could make it useful for studying the mechanisms of certain neurological disorders.
properties
IUPAC Name |
ethyl 4-[3-(azepan-1-yl)propoxy]benzoate;oxalic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27NO3.C2H2O4/c1-2-21-18(20)16-8-10-17(11-9-16)22-15-7-14-19-12-5-3-4-6-13-19;3-1(4)2(5)6/h8-11H,2-7,12-15H2,1H3;(H,3,4)(H,5,6) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GFDJHPAZDYFBIR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)OCCCN2CCCCCC2.C(=O)(C(=O)O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29NO7 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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